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Compound Name: 4-Dodecyloxyphthalonitrile

Cat. No.: B573435

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of 4-Dodecyloxyphthalonitrile. This long-chain
alkoxy-substituted phthalonitrile is a key intermediate in the synthesis of peripherally
substituted phthalocyanines, which are of significant interest in materials science and medicinal
chemistry, particularly for applications in photodynamic therapy and as functional dyes. This
document details a standard experimental protocol for its synthesis via nucleophilic aromatic
substitution and summarizes its known spectral and physical characteristics.

Molecular Structure and Properties

4-Dodecyloxyphthalonitrile, also known as 4-dodecyloxybenzene-1,2-dicarbonitrile, is an
organic compound characterized by a benzene ring substituted with two adjacent cyano (nitrile)
groups and a long dodecyloxy chain.

Chemical Structure:
Caption: Molecular structure of 4-Dodecyloxyphthalonitrile.

The presence of the electron-withdrawing cyano groups activates the aromatic ring, making the
para position susceptible to nucleophilic substitution, which is a key step in its synthesis. The
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long dodecyloxy tail imparts significant solubility in organic solvents, a crucial property for the
processing of its derivative phthalocyanines.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Dodecyloxyphthalonitrile is presented
in Table 1.

Property Value Reference
Molecular Formula C20H28N20 [1]
Molecular Weight 312.45 g/mol
CAS Number 161082-75-3

White to light yellow powder or
Appearance [1]

crystals
Melting Point 61.0-64.0 °C [1]

CCCCCCCCCCCCOC1=CC=
C(C#N)C(=C1)C#N

SMILES

Topological Polar Surface Area
(TPSA)

56.81 Az

LogP (predicted) 5.73

Experimental Protocols

The synthesis of 4-Dodecyloxyphthalonitrile is typically achieved through a nucleophilic
aromatic substitution (SNA) reaction. The following protocol is a generalized procedure based
on the common synthesis of 4-alkoxy-substituted phthalonitriles.[2][3]

Synthesis of 4-Dodecyloxyphthalonitrile

This procedure details the synthesis of 4-Dodecyloxyphthalonitrile from 4-nitrophthalonitrile
and 1-dodecanol.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b573435?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

